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Compound of Interest

3-((tert-Butoxycarbonyl)amino)-5-
Compound Name:
methylhexanoic acid

Cat. No.: B150067

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3S)-3-((tert-Butoxycarbonyl)amino)-5-methylhexanoic acid is a chiral carboxylic acid and a
key intermediate in the synthesis of several pharmacologically active molecules. Its structure
incorporates a tert-butoxycarbonyl (Boc) protecting group on an amino functional group, a
common strategy in peptide synthesis and the development of pharmaceuticals to prevent
unwanted side reactions.[1] This compound is of particular interest in the pharmaceutical
industry as a crucial building block in the asymmetric synthesis of (S)-Pregabalin, a potent
anticonvulsant and analgesic drug.[2][3] This guide provides an in-depth overview of its
chemical and physical properties, molecular structure, synthesis, and its pivotal role in drug
development.

Chemical and Physical Properties

The quantitative data for (3S)-3-((tert-Butoxycarbonyl)amino)-5-methylhexanoic acid are
summarized in the table below for easy reference and comparison.
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Property Value

CAS Number 132549-43-0[4]

Molecular Formula C12H23NO4

Molecular Weight 245.32 g/mol

Melting Point 53-55 °C

Solubility Very slightly soluble (1.1 g/L at 25°C)
Appearance White solid

(3S)-5-methyl-3-[(2-methylpropan-2-

yl)oxycarbonylamino]hexanoic acid

IUPAC Name

Molecular Structure

The structure of (3S)-3-((tert-Butoxycarbonyl)amino)-5-methylhexanoic acid features a
hexanoic acid backbone with a methyl group at the 5-position and a Boc-protected amino
group at the 3-position, which is a chiral center.
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Key Structural Features of (3S)-3-((tert-Butoxycarbonyl)amino)-5-methylhexanoic Acid

Boc Protecting Group

womtyl Group

Isobutyl

Carboxylic Acid Group Chiral Center N-Boc

COOH attached to > C3 (S-configuration)
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Workflow for the Synthesis of (S)-Pregabalin

Precursor Molecule
(e.g., 3-cyano-5-methylhexanoic acid)

Enantioselective Synthesis
/ Resolution & Boc Protection

Y

(3S)-3-((tert-Butoxycarbonyl)amino)
-5-methylhexanoic acid

Boc Deprotection
(Acidic Conditions)

(S)-Pregabalin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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